Cas no 88580-65-8 (Benzene, 1,3,5-trichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-)

• Product Name: Benzene, 1,3,5-trichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
• CAS No: 88580-65-8
• MF: C₁₂H₄Cl₄N₂O₅
• MW: 397.982559204102
• CID: 627888
• PubChem ID: 71318841
• Update Time: 2025-04-19

Benzene, 1,3,5-trichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
• 1,3,5-trichloro-2-(2-chloro-4-nitrophenoxy)-4-nitrobenzene
• 88580-65-8
• DTXSID70748902

• Inchi： 1S/C12H4Cl4N2O5/c13-6-3-5(17(19)20)1-2-9(6)23-12-8(15)4-7(14)11(10(12)16)18(21)22/h1-4H
• InChI Key： PTFZIONHLVHMIO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1OC1C=CC(=CC=1Cl)[N+](=O)[O-])Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 397.884482g/mol
• Monoisotopic Mass: 395.887432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 101Ų